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Compound of Interest

Compound Name: 4-Bromobenzaldehyde-13C6

Cat. No.: B12408855 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, stability,

and handling of 4-Bromobenzaldehyde-¹³C₆. This isotopically labeled compound is a crucial

tool in pharmaceutical research and development, particularly in metabolic studies and as an

internal standard for quantitative analysis.

Core Chemical Properties
4-Bromobenzaldehyde-¹³C₆ is the ¹³C isotopically labeled form of 4-bromobenzaldehyde. The

six carbon atoms in the benzene ring are ¹³C isotopes, which increases the molecular weight of

the compound without significantly altering its chemical reactivity compared to the unlabeled

analogue.

Table 1: Physicochemical Data of 4-Bromobenzaldehyde-¹³C₆ and Unlabeled 4-

Bromobenzaldehyde
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Property 4-Bromobenzaldehyde-¹³C₆
4-Bromobenzaldehyde
(Unlabeled)

Molecular Formula ¹³C₆H₅BrO[1] C₇H₅BrO[2]

Molecular Weight 190.97 g/mol [1] 185.02 g/mol [2]

Accurate Mass 189.973 amu[1] 183.952 amu[3]

CAS Number 1037620-59-9[1][4] 1122-91-4[1]

Appearance -
White to off-white crystalline

powder[2]

Melting Point - 55 - 58 °C[5][6]

Boiling Point - 224 - 226 °C at 760 mmHg[2]

Density - 1.557 g/cm³[2]

Flash Point - 93 °C[2]

Solubility -

Slightly soluble in water;

soluble in organic solvents

such as ethanol, ether, and

chloroform.[2]

Stability and Storage
Proper storage and handling are critical to maintain the integrity of 4-Bromobenzaldehyde-¹³C₆.

General Stability: The compound is stable under recommended storage conditions.[2][7]

Sensitivities: It is reported to be sensitive to light, moisture, and air.[8][9]

Recommended Storage: Store in a cool, dry, and well-ventilated area.[2] Keep containers

tightly closed and store under an inert atmosphere.[8]

Incompatible Materials: Avoid strong oxidizing agents, strong bases, and strong reducing

agents.[7][9]
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Chemical Reactivity and Applications
The chemical reactivity of 4-Bromobenzaldehyde-¹³C₆ is analogous to its unlabeled

counterpart. The presence of the aldehyde and bromo- functionalities on the aromatic ring

allows for a variety of chemical transformations.

Aldehyde Group Reactivity: It undergoes typical aldehyde reactions, such as oxidation to

form 4-bromobenzoic acid and reduction to yield 4-bromobenzyl alcohol.[2]

Aryl Bromide Reactivity: The bromine atom facilitates various cross-coupling reactions,

including Suzuki and Sonogashira couplings.[10] It is a valuable precursor in palladium-

catalyzed arylation reactions.[2][11]

Applications of the Labeled Compound: 4-Bromobenzaldehyde-¹³C₆ is primarily used as a

stable isotope-labeled internal standard in mass spectrometry-based quantitative analyses.

Its use allows for precise quantification in complex biological matrices during drug

metabolism and pharmacokinetic (DMPK) studies.[12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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